Cas no 168260-22-8 (2-5-(propan-2-yl)-4H-1,2,4-triazol-3-ylacetonitrile)
168260-22-8 structure
Product Name:2-5-(propan-2-yl)-4H-1,2,4-triazol-3-ylacetonitrile
CAS No:168260-22-8
MF:C7H10N4
MW:150.1811003685
CID:850989
Update Time:2023-11-22
2-5-(propan-2-yl)-4H-1,2,4-triazol-3-ylacetonitrile Chemical and Physical Properties
Names and Identifiers
-
- 1H-1,2,4-Triazole-3-acetonitrile, 5-(1-methylethyl)-
- 1H-1,2,4-Triazole-3-acetonitrile,5-(1-methylethyl)-(9CI)
- 2-[5-(propan-2-yl)-4H-1,2,4-triazol-3-yl]acetonitrile
- 2-(3-Isopropyl-1H-1,2,4-triazol-5-yl)acetonitrile
- (5-isopropyl-4H-[1,2,4]triazol-3-yl)-acetonitrile
- NBPXZCJXBQYQCO-UHFFFAOYSA-N
- NE25218
- ST51070839
- Z1259335791
- 2-[5-(propan-2-yl)-1H-1,2,4-triazol-3-yl]acetonitrile
- 2-[5-(methylethyl)-1H-1,2,4-triazol-3-yl]ethanenitrile
- 2-5-(propan-2-yl)-4H-1,2,4-triazol-3-ylacetonitrile
-
- Inchi: 1S/C7H10N4/c1-5(2)7-9-6(3-4-8)10-11-7/h5H,3H2,1-2H3,(H,9,10,11)
- InChI Key: NBPXZCJXBQYQCO-UHFFFAOYSA-N
- SMILES: N1=C(CC#N)NN=C1C(C)C
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 169
- Topological Polar Surface Area: 65.4
Experimental Properties
- Density: 1.2±0.1 g/cm3
- Melting Point: 148-150 °C
- Boiling Point: 360.0±44.0 °C at 760 mmHg
- Flash Point: 124.2±13.6 °C
- Vapor Pressure: 0.0±0.8 mmHg at 25°C
2-5-(propan-2-yl)-4H-1,2,4-triazol-3-ylacetonitrile Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
2-5-(propan-2-yl)-4H-1,2,4-triazol-3-ylacetonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B524645-25mg |
2-[5-(propan-2-yl)-4H-1,2,4-triazol-3-yl]acetonitrile |
168260-22-8 | 25mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B524645-50mg |
2-[5-(propan-2-yl)-4H-1,2,4-triazol-3-yl]acetonitrile |
168260-22-8 | 50mg |
$ 70.00 | 2022-06-07 | ||
| TRC | B524645-250mg |
2-[5-(propan-2-yl)-4H-1,2,4-triazol-3-yl]acetonitrile |
168260-22-8 | 250mg |
$ 275.00 | 2022-06-07 | ||
| Chemenu | CM507681-1g |
2-(3-Isopropyl-1H-1,2,4-triazol-5-yl)acetonitrile |
168260-22-8 | 97% | 1g |
$376 | 2022-09-29 | |
| Enamine | EN300-70295-0.05g |
2-[5-(propan-2-yl)-4H-1,2,4-triazol-3-yl]acetonitrile |
168260-22-8 | 95% | 0.05g |
$64.0 | 2023-02-12 | |
| Enamine | EN300-70295-0.1g |
2-[5-(propan-2-yl)-4H-1,2,4-triazol-3-yl]acetonitrile |
168260-22-8 | 95% | 0.1g |
$83.0 | 2023-02-12 | |
| Enamine | EN300-70295-0.25g |
2-[5-(propan-2-yl)-4H-1,2,4-triazol-3-yl]acetonitrile |
168260-22-8 | 95% | 0.25g |
$116.0 | 2023-02-12 | |
| Enamine | EN300-70295-0.5g |
2-[5-(propan-2-yl)-4H-1,2,4-triazol-3-yl]acetonitrile |
168260-22-8 | 95% | 0.5g |
$218.0 | 2023-02-12 | |
| Enamine | EN300-70295-1.0g |
2-[5-(propan-2-yl)-4H-1,2,4-triazol-3-yl]acetonitrile |
168260-22-8 | 95% | 1.0g |
$314.0 | 2023-02-12 | |
| Enamine | EN300-70295-2.5g |
2-[5-(propan-2-yl)-4H-1,2,4-triazol-3-yl]acetonitrile |
168260-22-8 | 95% | 2.5g |
$614.0 | 2023-02-12 |
2-5-(propan-2-yl)-4H-1,2,4-triazol-3-ylacetonitrile Related Literature
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
-
Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
-
Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
-
Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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